
Unable to Benchmark Sumatrol: A Herbicide, Not
a Therapeutic Drug

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sumatrol

Cat. No.: B192465 Get Quote

A comprehensive review of available scientific and commercial literature reveals that

"Sumatrol" is documented as a selective herbicide and not a compound intended for

therapeutic use in humans or animals. Consequently, the creation of a comparison guide

benchmarking its performance in various assay formats for a drug development audience is not

feasible due to the absence of relevant data.

Initial searches for "Sumatrol" identified a chemical compound with CAS number 82-10-0.[1][2]

This substance is described as a selective herbicide designed to inhibit enzymatic pathways

crucial for the growth of broadleaf weeds and grasses.[1] Its applications are primarily in

agricultural and horticultural settings for weed control.[1]

Further investigation into scientific databases and literature yielded no information on

Sumatrol's mechanism of action or performance in biological assays relevant to drug discovery

and development. There is no publicly available data on its effects on mammalian signaling

pathways, nor are there any studies comparing its performance in different assay formats as

requested.

It is important to distinguish "Sumatrol" the herbicide from "Sumetrol," a brand name for a

combination antibiotic medication containing Sulfamethoxazole and Trimethoprim.[3] Sumetrol

is used to treat a variety of bacterial infections and is unrelated to the chemical compound

Sumatrol.[3]

Given that Sumatrol is a herbicide, there are no established experimental protocols or

performance benchmarks within the context of drug development. The core requirements for
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this comparison guide, including quantitative data tables, detailed experimental methodologies,

and signaling pathway diagrams relevant to researchers, scientists, and drug development

professionals, cannot be fulfilled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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